Cas no 1000852-57-2 (14,15-Leukotriene E4)

• Product Name: 14,15-Leukotriene E4
• CAS No: 1000852-57-2
• MF: C₂₃H₃₇NO₅S
• MW: 439.608586072922
• CID: 3159597
• PubChem ID: 52921882
• Update Time: 2025-04-21

14,15-Leukotriene E4 Chemical and Physical Properties

Names and Identifiers

• 14,15-Leukotriene E4
• JLJNENVYAVKECZ-HRXVJLLUSA-N
• 14,15-Leukotriene E4 (Eoxin-E4)
• 15s-Hydroxy-14r-(S-Cysteinyl)-5z,8z,10e,12e- Eicosatetraenoic Acid
• 5,8,10,12-Eicosatetraenoic acid, 14-[[(2R)-2-amino-2-carboxyethyl]thio]-15-hydroxy-, (5Z,8Z,10E,12E,14R,15S)-
• Eoxin E4
• 15S-Hydroxy-14R-(S-cysteinyl)-5Z,8Z,10E,12E-eicosatetraenoic acid
• (5Z,8Z,10E,12E,14R,15S)-14-{[(2R)-2-amino-2-carboxyethyl]sulfanyl}-15-hydroxyicosa-5,8,10,12-tetraenoic acid
• 1000852-57-2
• (5Z,8Z,10E,12E,14R,15S)-14-(((2R)-2-amino-2-carboxyethyl)sulfanyl)-15-hydroxyicosa-5,8,10,12-tetraenoic acid
• J-000032
• EXE4
• CHEBI:63986
• S-((6S,7R,8E,10E,12Z,15Z)-19-carboxy-6-hydroxynonadeca-8,10,12,15-tetraen-7-yl)-L-cysteine
• AKOS040755718
• SCHEMBL16756654
• PD020432
• 14,15-LTE4
• LMFA03020033
• G91529
• Q19597087
• 15S-hydroxy,14R-(S-cysteinyl)-5Z,8Z,10E,12E-eicosatetraenoic acid
• S-[(6S,7R,8E,10E,12Z,15Z)-19-carboxy-6-hydroxynonadeca-8,10,12,15-tetraen-7-yl]-L-cysteine
• (5Z,8Z,10E,12E,14R,15S)-14-[(2R)-2-amino-2-carboxyethyl]sulfanyl-15-hydroxyicosa-5,8,10,12-tetraenoic acid

• Inchi： 1S/C23H37NO5S/c1-2-3-12-15-20(25)21(30-18-19(24)23(28)29)16-13-10-8-6-4-5-7-9-11-14-17-22(26)27/h4,6-10,13,16,19-21,25H,2-3,5,11-12,14-15,17-18,24H2,1H3,(H,26,27)(H,28,29)/b6-4-,9-7-,10-8+,16-13+/t19-,20-,21+/m0/s1
• InChI Key： JLJNENVYAVKECZ-HRXVJLLUSA-N
• SMILES： S(C[C@@H](C(=O)O)N)[C@H](/C=C/C=C/C=C\C/C=C\CCCC(=O)O)[C@H](CCCCC)O

Computed Properties

• Exact Mass: 439.23924445g/mol
• Monoisotopic Mass: 439.23924445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 18
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 146Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Leukotrienes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Leukotrienes